![molecular formula C19H18O6 B600176 5,7,8-Trimethoxy-3-(4-methoxyphenyl)chromen-4-one CAS No. 13539-23-6](/img/structure/B600176.png)
5,7,8-Trimethoxy-3-(4-methoxyphenyl)chromen-4-one
Overview
Description
5,7,8-trimethoxy-3-(4-methoxyphenyl)-1-benzopyran-4-one is a member of 4'-methoxyisoflavones and a member of 7-methoxyisoflavones.
Scientific Research Applications
Phototransformation Studies
Phototransformation of chromenones, including compounds similar to 5,7,8-Trimethoxy-3-(4-methoxyphenyl)chromen-4-one, has been extensively studied. For instance, Khanna et al. (2015) explored the phototransformation of 3-alkoxychromenones, revealing their potential in producing tetracyclic scaffolds and highlighting regioselective photocyclisation and dealkoxylation mechanisms (Khanna, Dalal, Kumar, & Kamboj, 2015).
Synthesis and Characterization
Alonzi et al. (2014) discussed the synthesis and characterization of novel polystyrene-supported catalysts used in the synthesis of Warfarin and its analogues, involving compounds structurally related to this compound (Alonzi, Bracciale, Broggi, Lanari, Marrocchi, Santarelli, & Vaccaro, 2014).
Antimicrobial Activity
The antimicrobial potential of chromen-4-ones has been a topic of research, with Velpula et al. (2015) synthesizing novel chromen-2-ones and evaluating their antibacterial properties (Velpula, Banothu, Gali, Sargam, & Bavantula, 2015).
Isolation from Natural Sources
Compounds similar to this compound have been isolated from various natural sources. Liu et al. (2008) isolated an isoflavone from Belamcanda chinensis, with antimicrobiotic and anti-inflammatory effects (Liu, Ma, Gao, & Wu, 2008).
Spectroscopic Analysis and DFT Investigation
Al-Otaibi et al. (2020) performed spectroscopic analysis and DFT studies on benzopyran analogues, including those similar to this compound. Their study provided insights into the physicochemical properties and potential pharmaceutical applications of these compounds (Al-Otaibi, Mary, Mary, Kaya, & Erkan, 2020).
Antiproliferative Potential
Alam et al. (2017) isolated isoflavones from Iris kashmiriana Baker, demonstrating their potential as antiproliferative agents targeting NF-kappaB, a key factor in cancer progression (Alam, Jaiswal, Akhtar, Jayashree, & Dhar, 2017).
Antioxidant Properties
Stanchev et al. (2009) investigated the antioxidant properties of 4-hydroxycoumarin derivatives, showcasing their potential in combating oxidative stress-related conditions (Stanchev, Hadjimitova, Traykov, Boyanov, & Manolov, 2009).
Antihyperlipidemic Properties
Prasetyastuti et al. (2021) explored the effects of a related compound on atherogenic index and gene expressions in hyperlipidemic rats, indicating its potential as an antihyperlipidemic agent (Prasetyastuti, Ayunda, & Sunarti, 2021).
Properties
IUPAC Name |
5,7,8-trimethoxy-3-(4-methoxyphenyl)chromen-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18O6/c1-21-12-7-5-11(6-8-12)13-10-25-19-16(17(13)20)14(22-2)9-15(23-3)18(19)24-4/h5-10H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCISFICQVCMQEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=COC3=C(C2=O)C(=CC(=C3OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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